Cas no 1509807-36-6 (2-Benzoxazolamine, 7-methyl-5-nitro-)

• Product Name: 2-Benzoxazolamine, 7-methyl-5-nitro-
• CAS No: 1509807-36-6
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 5251999
• Update Time: 2025-06-26

2-Benzoxazolamine, 7-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazolamine, 7-methyl-5-nitro-

• Inchi： 1S/C8H7N3O3/c1-4-2-5(11(12)13)3-6-7(4)14-8(9)10-6/h2-3H,1H3,(H2,9,10)
• InChI Key： ZAHSFRKLNNYLCJ-UHFFFAOYSA-N
• SMILES： O1C2=C(C)C=C([N+]([O-])=O)C=C2N=C1N

Additional information on 2-Benzoxazolamine, 7-methyl-5-nitro-

Professional Introduction to 2-Benzoxazolamine, 7-methyl-5-nitro- (CAS No. 1509807-36-6)

2-Benzoxazolamine, 7-methyl-5-nitro-, identified by its Chemical Abstracts Service (CAS) number 1509807-36-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoxazole family, a class of heterocyclic aromatic molecules known for their diverse biological activities and potential therapeutic applications. The structural features of 2-Benzoxazolamine, 7-methyl-5-nitro-, particularly the presence of a nitro group at the 5-position and a methyl substituent at the 7-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and molecular design.

The benzoxazole core is a privileged structure in medicinal chemistry, frequently incorporated into molecules targeting various biological pathways. The nitro group introduces electrophilicity and potential redox reactivity, which can be exploited in designing prodrugs or modulating metabolic stability. Meanwhile, the methyl group at the 7-position may influence electronic distribution and steric interactions within the molecule. These structural elements collectively enhance the compound's suitability for further derivatization and optimization in the pursuit of novel pharmacological agents.

In recent years, there has been a surge in research focusing on benzoxazole derivatives due to their demonstrated efficacy in addressing a range of therapeutic challenges. Studies have highlighted the potential of these compounds as scaffolds for developing antimicrobial, anti-inflammatory, and anticancer agents. Specifically, modifications within the benzoxazole ring have been shown to modulate binding affinity to biological targets, improving drug potency and selectivity. The nitro-substituted benzoxazolamines have attracted particular interest for their ability to engage with enzymes and receptors involved in disease pathways.

2-Benzoxazolamine, 7-methyl-5-nitro- (CAS No. 1509807-36-6) has been explored in several cutting-edge research projects aimed at uncovering new therapeutic modalities. For instance, preliminary studies suggest that this compound exhibits inhibitory activity against certain kinases implicated in cancer progression. The nitro group's redox-active nature allows for potential prodrug strategies, where it can be reduced to an amine under physiological conditions, releasing an active species that interacts with biological targets. This mechanism has been investigated as a means to enhance drug delivery and reduce toxicity.

The methyl substituent at the 7-position plays a critical role in fine-tuning the compound's pharmacokinetic profile. Computational modeling studies have demonstrated that this group influences solubility and metabolic stability, factors crucial for optimizing bioavailability and reducing off-target effects. By leveraging structure-activity relationship (SAR) analysis, researchers have been able to iteratively modify this scaffold to improve its pharmacological properties. Such efforts align with global trends in drug development, where rational molecular design is essential for achieving high efficacy and safety.

Advances in synthetic methodologies have also contributed to the growing interest in 2-Benzoxazolamine, 7-methyl-5-nitro- (CAS No. 1509807-36-6). Modern synthetic routes allow for efficient access to complex benzoxazole derivatives with high purity and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled precise functionalization of the ring system, facilitating the introduction of diverse substituents like the nitro and methyl groups discussed earlier. These advancements are instrumental in accelerating the discovery process by providing researchers with reliable tools for constructing novel molecular entities.

The biological evaluation of 2-Benzoxazolamine, 7-methyl-5-nitro- has revealed promising results in preclinical models. In vitro assays have shown that this compound interacts with specific proteins involved in cell signaling pathways relevant to inflammation and cancer. The nitro group's ability to participate in redox reactions suggests potential applications in modulating oxidative stress-related diseases. Additionally, structural analogs derived from this scaffold have been investigated for their ability to inhibit enzymes overexpressed in pathogenic conditions.

The pharmaceutical industry continues to recognize the importance of heterocyclic compounds like benzoxazolamines in drug development. The versatility of 2-Benzoxazolamine, 7-methyl-5-nitro- (CAS No. 1509807-36-6) as a starting material for further chemical modifications underscores its significance as a building block for innovative therapies. Collaborative efforts between academia and industry are driving initiatives aimed at translating laboratory findings into clinical candidates.

Looking ahead, future research on 2-Benzoxazolamine, 7-methyl-5-nitro- may explore its potential as an intermediate for synthesizing more complex drug candidates or as a standalone therapeutic agent after further optimization. The integration of machine learning algorithms into drug discovery pipelines could expedite the identification of promising derivatives by predicting biological activity based on structural features.

In conclusion,2-Benzoxazolamine, 7-methyl, 5-nitro (CAS No. 1509807-36-6) represents a compelling example of how structural complexity can be leveraged to develop novel pharmacological entities with therapeutic potential. Its unique combination of functional groups positions it as a valuable asset in ongoing efforts to combat human diseases through innovative chemical biology approaches.